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Compound of Interest

Compound Name:
Arrhythmias-Targeting Compound

1

Cat. No.: B15559397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Arrhythmias-Targeting Compound 1, identified by CAS Number 335619-12-0, is a novel

oxabispidine derivative with potential therapeutic applications in the management of cardiac

arrhythmias. This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and available preclinical data. The compound is under

investigation for its ability to modulate cardiac electrophysiology, specifically by delaying

cardiac repolarization, a mechanism of action characteristic of Class III antiarrhythmic agents.

This document synthesizes the currently available information to support further research and

development efforts.

Chemical Structure and Properties
Arrhythmias-Targeting Compound 1 is a complex molecule featuring a central oxabispidine

scaffold. The systematic name for this compound is 4-[[3-[7-(3,3-dimethyl-2-oxobutyl)-9-oxa-

3,7-diazabicyclo[3.3.1]non-3-yl]propyl]amino]benzonitrile.

Chemical Structure:

Table 1: Physicochemical Properties of Arrhythmias-Targeting Compound 1
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Property Value Source

CAS Number 335619-12-0 GlpBio[1], MedChemExpress

Molecular Formula C22H32N4O2 GlpBio[1]

Molecular Weight 384.52 g/mol GlpBio[1]

Canonical SMILES

N#CC1=CC=C(NCCCN2CC(O

3)CN(CC(C(C)

(C)C)=O)CC3C2)C=C1

GlpBio[1]

Solubility Soluble in DMSO GlpBio[1]

Storage Conditions Store at -20°C GlpBio[1]

Mechanism of Action and Signaling Pathway
Arrhythmias-Targeting Compound 1 is proposed to exert its antiarrhythmic effects by

modulating the function of cardiac ion channels, leading to a delay in cardiac repolarization.

This mechanism is characteristic of Class III antiarrhythmic drugs, which primarily target

potassium channels involved in the repolarization phase of the cardiac action potential. The

prolongation of the action potential duration (APD) and the effective refractory period (ERP) is a

key outcome of this mechanism, which can help to terminate and prevent re-entrant

arrhythmias.

While specific ion channel affinity data (e.g., IC50 values for hERG, Nav1.5, Cav1.2) for this

particular compound are not yet publicly available, the patent literature for related oxabispidine

compounds suggests a selective action on cardiac repolarization.[2][3]

Below is a generalized signaling pathway illustrating the proposed mechanism of action.
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Proposed Mechanism of Action of Arrhythmias-Targeting Compound 1
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Workflow for In Vitro Patch-Clamp Assay

Cell Culture
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Generalized Synthetic Pathway

Starting Materials
(e.g., substituted pyridines, aldehydes)

Formation of Oxabispidine Core

Alkylation of N3 Position

Alkylation of N7 Position
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Electrophysiological effects of ryanodine derivatives on the sheep cardiac sarcoplasmic
reticulum calcium-release channel - PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis and structure-activity relationships of a new series of antiarrhythmic agents: 4,4-
disubstituted hexahydro-3H-pyrido[1,2-c]pyrimidin-3-ones and related compounds - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15559397?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559397?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1225186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1225186/
https://pubmed.ncbi.nlm.nih.gov/4032431/
https://pubmed.ncbi.nlm.nih.gov/4032431/
https://pubmed.ncbi.nlm.nih.gov/4032431/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. A comparison between the binding and electrophysiological effects of dihydropyridines on
cardiac membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide: Arrhythmias-Targeting
Compound 1 (CAS 335619-12-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559397#arrhythmias-targeting-compound-1-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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